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Executive Summary

Depudecin is a fungal secondary metabolite originally isolated from Alternaria brassicicola.[1]
[2] It is a linear eleven-carbon polyketide characterized by the presence of two epoxide rings
and six stereogenic centers.[1] The primary mechanism of action of Depudecin is the inhibition
of histone deacetylases (HDACS), placing it in a class of compounds with significant potential in
oncology and other therapeutic areas.[1][3] This technical guide provides a comprehensive
overview of Depudecin, including its biosynthesis, mechanism of action, available quantitative
data, and detailed experimental protocols for its study.

Discovery and Chemical Properties

Depudecin was first identified in the culture broth of the fungus Alternaria brassicicola through
a screen for compounds capable of inducing morphological reversion in NIH 3T3 cells
transformed with v-ras and v-src oncogenes.[1]

Table 1: Chemical and Physical Properties of Depudecin
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Property Value Source
Molecular Formula C11H1604 PubChem
Molecular Weight 212.24 g/mol PubChem

(1R)-1-[(2S,3S)-3-[(E)-2-
[(2S,3S)-3-[(1R)-1-

IUPAC Name hydroxyethyl]oxiran-2- PubChem
yllethenyl]oxiran-2-yl]prop-2-
en-1-ol

CAS Number 139508-73-9 PubChem

Biosynthesis

The biosynthesis of Depudecin is governed by a dedicated gene cluster in Alternaria
brassicicola, designated as the 'DEP’ cluster.[4][5] This cluster contains six genes, DEP1
through DEP6, which orchestrate the assembly of the Depudecin molecule.[4][5] The core of
the biosynthetic pathway is a type | reducing polyketide synthase (PKS) encoded by the DEP5
gene.[4] The subsequent tailoring of the polyketide backbone is carried out by two
monooxygenases, encoded by DEP2 and DEP4, which are responsible for the formation of the
characteristic epoxide rings.[4][5] The DEP6 gene encodes a transcription factor that regulates
the expression of the other genes within the cluster.[4][5] The functions of the remaining genes,
DEP1 and the transporter-encoding DEP3, are also integral to the production and secretion of
Depudecin.[4][5]
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Hypothesized ERK/MAPK Pathway Modulation by Depudecin
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HDAC Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Depudecin: A Fungal Secondary Metabolite and Histone
Deacetylase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143755#depudecin-as-a-fungal-secondary-
metabolite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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